Cas no 1806046-88-7 (6-(Difluoromethyl)-2-fluoropyridine-3-sulfonyl chloride)

• Product Name: 6-(Difluoromethyl)-2-fluoropyridine-3-sulfonyl chloride
• CAS No: 1806046-88-7
• MF: C₆H₃ClF₃NO₂S
• MW: 245.606729745865
• CID: 4921722
• Update Time: 2025-05-19

6-(Difluoromethyl)-2-fluoropyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-fluoropyridine-3-sulfonyl chloride

• Inchi： 1S/C6H3ClF3NO2S/c7-14(12,13)4-2-1-3(5(8)9)11-6(4)10/h1-2,5H
• InChI Key： XCCLKFBEHSEIRE-UHFFFAOYSA-N
• SMILES： ClS(C1=C(N=C(C(F)F)C=C1)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 292
• XLogP3: 2
• Topological Polar Surface Area: 55.4

Additional information on 6-(Difluoromethyl)-2-fluoropyridine-3-sulfonyl chloride

Introduction to 6-(Difluoromethyl)-2-fluoropyridine-3-sulfonyl chloride (CAS No. 1806046-88-7)

6-(Difluoromethyl)-2-fluoropyridine-3-sulfonyl chloride, identified by the CAS number 1806046-88-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The presence of both fluorine and difluoromethyl substituents in its structure imparts unique electronic and steric properties, making it a valuable building block for the development of novel therapeutic agents.

The sulfonyl chloride functional group in 6-(Difluoromethyl)-2-fluoropyridine-3-sulfonyl chloride is particularly noteworthy, as it facilitates the introduction of sulfonamide derivatives, which are known for their broad spectrum of biological activities. These derivatives have been extensively studied for their potential applications in treating inflammatory diseases, infectious disorders, and even certain types of cancer. The difluoromethyl group, on the other hand, is a key feature that enhances the metabolic stability and binding affinity of drug candidates, making it an attractive moiety in medicinal chemistry.

In recent years, there has been a surge in research focused on fluorinated heterocycles due to their remarkable pharmacological properties. Fluoropyridines, in particular, have emerged as a privileged scaffold in drug discovery, owing to their ability to modulate enzyme activity and receptor binding. The combination of a fluoropyridine core with a sulfonyl chloride moiety provides a versatile platform for designing molecules with improved pharmacokinetic profiles. This compound has been explored in various synthetic pathways, enabling the rapid construction of complex drug-like structures.

One of the most compelling aspects of 6-(Difluoromethyl)-2-fluoropyridine-3-sulfonyl chloride is its role as a key intermediate in the synthesis of fluorosulfonamides. These compounds have shown promising results in preclinical studies as inhibitors of protease enzymes and kinase inhibitors. For instance, derivatives of this compound have been investigated for their potential to inhibit matrix metalloproteinases (MMPs), which are enzymes involved in tissue degradation and inflammation. The difluoromethyl group plays a crucial role in enhancing the potency and selectivity of these inhibitors.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their ability to improve drug efficacy and reduce side effects. Fluoropyridines, with their unique electronic properties, have been incorporated into numerous drug candidates that are currently in clinical development or on the market. The structural features of 6-(Difluoromethyl)-2-fluoropyridine-3-sulfonyl chloride make it an ideal candidate for further exploration in this context. Its synthetic accessibility and reactivity allow for the rapid generation of libraries of compounds that can be screened for biological activity.

Recent advancements in computational chemistry have also contributed to the understanding of how structural modifications influence biological activity. Molecular modeling studies have indicated that the presence of both fluorine atoms in 6-(Difluoromethyl)-2-fluoropyridine-3-sulfonyl chloride can enhance binding interactions with target proteins by increasing hydrophobicity and improving shape complementarity. These insights have guided the design of more potent and selective drug candidates derived from this scaffold.

The versatility of 6-(Difluoromethyl)-2-fluoropyridine-3-sulfonyl chloride extends beyond its use as an intermediate in pharmaceutical synthesis. It has also been explored in materials science and agrochemical applications, where its unique structural features contribute to enhanced performance properties. For example, fluorinated heterocycles have been utilized in the development of advanced polymers with improved thermal stability and chemical resistance.

In conclusion, 6-(Difluoromethyl)-2-fluoropyridine-3-sulfonyl chloride (CAS No. 1806046-88-7) represents a significant advancement in synthetic chemistry and medicinal research. Its combination of structural features makes it a valuable tool for developing novel therapeutic agents with improved pharmacological properties. As research continues to uncover new applications for fluorinated compounds, this compound is poised to play an increasingly important role in drug discovery and beyond.